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Compound of Interest

Compound Name: 3Alaph-Tigloyloxypterokaurene L3

Cat. No.: B12442409

Introduction

3a-Tigloyloxypterokaurene L3 is a naturally occurring ent-kaurane diterpenoid. This class of
chemical compounds is characterized by a tetracyclic carbon skeleton and is found in a variety
of plant species. This guide provides a comprehensive overview of the discovery, chemical
properties, and isolation of 3a-Tigloyloxypterokaurene L3, intended for researchers, scientists,
and professionals in the field of drug development.

Discovery and History

3a-Tigloyloxypterokaurene L3 was first isolated and identified in 2013 by a team of researchers
led by Bing-Ji Ma.[1][2] The compound was discovered during a phytochemical investigation of
the plant Wedelia trilobata, a perennial plant belonging to the Asteraceae family.[1][2][3] In their
study, Ma and his colleagues isolated four new ent-kaurane diterpenoids, including 3a-
Tigloyloxypterokaurene L3, along with eleven other known compounds of the same class from
an ethanol extract of the plant.[1][2] The structure of 3a-Tigloyloxypterokaurene L3 was
elucidated through extensive spectroscopic analysis.[1][2]

Physicochemical Properties

The chemical structure and properties of 3a-Tigloyloxypterokaurene L3 have been determined
through spectroscopic methods. A summary of its key physicochemical data is presented in the
table below.
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Property Value

Molecular Formula C25H3404

Molecular Weight 400.5

Appearance White powder

Optical Rotation [a]D25 -40.0 (c 0.10, CHCI3)

5 6.86 (br. g, J = 7.1 Hz, H-3"), 4.60 (dd, J =
1H NMR (CDCI3, 500 MHz) 12.1, 4.5 Hz, H-3), 1.83 (s, H-5), 1.80 (d, J = 7.1
Hz, H-4Y), ...

5 167.7 (C-1'), 137.2 (C-3'), 128.8 (C-2'), 78.7

13C NMR (CDCI3, 125 MHz) (C-3), 77.3 (C-9)

Note: The full NMR data is extensive and can be found in the original publication by Ma et al.
(2013).

Experimental Protocols

The following is a detailed methodology for the extraction and isolation of 3a-
Tigloyloxypterokaurene L3 from Wedelia trilobata, as described in the scientific literature.

Plant Material

The whole plants of Wedelia trilobata were collected and air-dried. A voucher specimen was
deposited in a recognized herbarium for future reference.

Extraction and Isolation

The dried and powdered plant material (5 kg) was extracted with 95% ethanol at room
temperature. The resulting extract was concentrated under reduced pressure to yield a crude
residue. This residue was then suspended in water and partitioned successively with petroleum
ether, ethyl acetate, and n-butanol.

The ethyl acetate-soluble fraction was subjected to column chromatography over silica gel,
eluting with a gradient of chloroform and methanol. Fractions were collected and monitored by
thin-layer chromatography (TLC). Fractions with similar TLC profiles were combined.
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Further purification of the combined fractions was achieved through repeated column
chromatography on silica gel and Sephadex LH-20, as well as preparative high-performance
liquid chromatography (HPLC) to yield pure 3a-Tigloyloxypterokaurene L3.

Structure Elucidation

The chemical structure of 3a-Tigloyloxypterokaurene L3 was determined using a combination
of spectroscopic techniques, including:

o Mass Spectrometry (MS): To determine the molecular weight and formula.
e Infrared (IR) Spectroscopy: To identify functional groups.

e 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, COSY, HSQC,
HMBC): To establish the connectivity of atoms and the stereochemistry of the molecule.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information on the specific biological activities and
mechanisms of action of 3a-Tigloyloxypterokaurene L3. However, other ent-kaurane
diterpenoids isolated from Wedelia trilobata have been reported to possess anti-inflammatory
properties.[4] Further research is required to determine the pharmacological profile of 3a-
Tigloyloxypterokaurene L3 and to investigate its potential effects on cellular signaling
pathways.

Visualizations
Experimental Workflow for Isolation

The following diagram illustrates the general workflow for the isolation and purification of 3a-
Tigloyloxypterokaurene L3.
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Conclusion

3a-Tigloyloxypterokaurene L3 is a structurally interesting ent-kaurane diterpenoid isolated from
Wedelia trilobata. While its discovery and chemical characterization have been established, its
biological potential remains largely unexplored. This guide provides a foundational
understanding of the compound and highlights the need for further research to unlock its
potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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